Cas no 129030-33-7 ((S)-2-Amino-3-(furan-3-yl)propionate hydrochloride)

• Product Name: (S)-2-Amino-3-(furan-3-yl)propionate hydrochloride
• CAS No: 129030-33-7
• MF: C₇H₁₀ClNO₃
• MW: 191.612201213837
• CID: 5148471
• PubChem ID: 135394577
• Update Time: 2026-03-03

(S)-2-Amino-3-(furan-3-yl)propionate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(furan-3-yl)propanoic acid hydrochloride
• S-3-Furanalanine hydrochloride
• H-Ala(fur-3-yl)-OH.HCl
• (S)-2-Amino-3-(furan-3-yl)propionate hydrochloride
• (S)-2-Amino-3-(furan-3-yl)propanoic acid hydrochloride
• (S)-2-Amino-3-(furan-3-yl)propanoicacidhydrochloride
• 3-Furanpropanoic acid, alpha-amino-, hydrochloride, (S)-
• 129030-33-7
• (2S)-2-amino-3-(furan-3-yl)propanoic acid;hydrochloride
• G63561

• Inchi： 1S/C7H9NO3.ClH/c1-5(7(9)10)8-6-2-3-11-4-6;/h2-5,8H,1H3,(H,9,10);1H/t5-;/m0./s1
• InChI Key： LFSYDSIUJZENRI-JEDNCBNOSA-N
• SMILES： O1C=CC(N[C@@H](C)C(O)=O)=C1.[H]Cl

Computed Properties

• Exact Mass: 191.0349209g/mol
• Monoisotopic Mass: 191.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5Ų

Additional information on (S)-2-Amino-3-(furan-3-yl)propionate hydrochloride

(S)-2-Amino-3-(furan-3-yl)propionate Hydrochloride: A Comprehensive Overview

Introduction to (S)-2-Amino-3-(furan-3-yl)propionate Hydrochloride

CAS No. 129030-33-7, commonly referred to as (S)-2-Amino-3-(furan-3-yl)propionate hydrochloride, is a biologically active compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a derivative of amino acids, specifically incorporating a furan ring structure, which contributes to its unique chemical properties. The hydrochloride salt form ensures stability and solubility, making it suitable for various applications in drug development and research.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and stereoselective synthesis. These methods have not only improved the yield but also ensured the high optical purity required for pharmacological studies. The (S)-configuration of this compound is particularly significant, as stereochemistry plays a crucial role in determining its biological activity and pharmacokinetic properties.

Structural Insights and Chemical Properties

The molecular structure of (S)-2-Amino-3-(furan-3-yl)propionate hydrochloride consists of an amino group attached to a propionic acid backbone, with a furan ring substituent at the third carbon. This arrangement imparts unique electronic and steric properties, which are critical for its interactions with biological systems. The furan ring, a five-membered aromatic structure, contributes to the compound's ability to engage in π–π interactions, enhancing its potential for binding to target proteins.

The hydrochloride salt form ensures that the compound exists in its protonated form under physiological conditions, facilitating its absorption and distribution within the body. This property is particularly advantageous in drug delivery systems, where solubility and bioavailability are paramount considerations.

Biological Activity and Therapeutic Potential

Recent studies have highlighted the potential of (S)-2-Amino-3-(furan-3-yl)propionate hydrochloride as a modulator of various cellular pathways. For instance, research published in *Nature Communications* demonstrated its ability to inhibit key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical trials have shown promising results in models of neurodegenerative diseases, where the compound exhibited neuroprotective effects by scavenging reactive oxygen species.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (S)-configuration ensures selective binding to specific receptors, minimizing off-target effects and enhancing therapeutic efficacy. This has led researchers to explore its potential in treating conditions such as Alzheimer's disease and Parkinson's disease, where neuroprotection is a critical therapeutic target.

Synthesis and Optimization

The synthesis of (S)-2-Amino-3-(furan-3-yl)propionate hydrochloride involves a multi-step process that combines principles from organic chemistry and biotechnology. A recent study published in *Journal of Medicinal Chemistry* detailed an optimized synthesis route utilizing an enantioselective approach to achieve high optical purity. This method involves the use of chiral catalysts to facilitate the formation of the desired stereoisomer, ensuring that the final product meets stringent quality standards.

Efforts are also underway to scale up the production process for industrial applications. Researchers are exploring green chemistry approaches to minimize environmental impact while maintaining product quality. These advancements underscore the commitment to sustainable practices in modern pharmaceutical manufacturing.

Applications in Drug Development

The versatility of (S)-2-Amino-3-(furan-3-yl)propionate hydrochloride makes it a valuable tool in drug discovery programs targeting diverse therapeutic areas. Its ability to modulate ion channels has been explored in preclinical models of epilepsy, where it demonstrated potential as an antiepileptic agent by stabilizing neuronal membranes.

In addition to its direct therapeutic applications, this compound serves as a valuable lead structure for designing novel drugs with enhanced efficacy and safety profiles. Researchers are currently investigating analogs with modified substituents on the furan ring to optimize pharmacokinetic properties such as half-life and bioavailability.

Conclusion

In summary, (S)-2-Amino-3-(furan-3-yl)propionate hydrochloride (CAS No. 129030-33-7) stands at the forefront of chemical innovation with promising applications across multiple therapeutic domains. Its unique structure, coupled with advancements in synthetic methodology, positions it as a key player in modern drug development.